Cas no 5348-42-5 (4,5-dichlorobenzene-1,2-diamine)

4,5-Dichlorobenzene-1,2-diamine is a chlorinated aromatic diamine primarily used as an intermediate in the synthesis of dyes, pigments, and specialty polymers. Its key advantages include high reactivity due to the presence of two amine groups, enabling efficient incorporation into heterocyclic compounds and coordination complexes. The dichloro substitution enhances its stability and influences electronic properties, making it valuable in materials science and catalytic applications. This compound is particularly useful in producing thermally and chemically resistant polymers. Proper handling is essential due to potential sensitivity to oxidation and moisture. Its purity and consistent performance make it a reliable choice for research and industrial applications.
4,5-dichlorobenzene-1,2-diamine structure
5348-42-5 structure
Product Name:4,5-dichlorobenzene-1,2-diamine
CAS No:5348-42-5
MF:C6H6Cl2N2
MW:177.031239032745
MDL:MFCD00007723
CID:45753
PubChem ID:79297
Update Time:2025-06-08

4,5-dichlorobenzene-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • 4,5-Dichloro-o-phenylenediamine
    • 4,5-Dichlorobenzene-1,2-diamine
    • 4,5-Dichloro-1,2-phenylenediamine
    • Dichloroophenylenediamine
    • 1,2-Diamino-4,5-dichlorobenzene
    • 4,5-Dichloro-1,2-benzenediamine
    • 4,5-Dichloro-phenylenediamine
    • 1,2-Diamino-4,5-dichlorobenzene,4,5-Dichloro-1,2-phenylenediamine
    • 4,5-Dichloro-ortho-phenylenediamine
    • DTXSID70201663
    • PB42997
    • 4,5-Dichlorophenylene-1,2-diamine
    • Z104507772
    • CS-D1350
    • AC-22897
    • 4,5-dichlorophenylendiamine
    • DICHLORO-O-PHENYLENEDIAMINE, 4,5-
    • J-514075
    • AKOS007930021
    • 4,5Dichloro-1,2-phenylenediamine
    • F0001-1390
    • 4,5-Dichloro-o-phenylenediamine, 97%
    • 4,5-dichloro-1,2-diaminobenzene
    • NSC1577
    • FT-0617153
    • InChI=1/C6H6Cl2N2/c7-3-1-5(9)6(10)2-4(3)8/h1-2H,9-10H
    • SCHEMBL203217
    • AMY28209
    • 4,5-Dichloro-o-phenylendiamine
    • EN300-21660
    • 2-amino-4,5-dichloroaniline
    • 4,5-Dichloro-o-phenylenediamine, technical, >=95.0% (AT)
    • STR01907
    • 4,5-dichlorophenylenediamine
    • 5348-42-5
    • 4,5-dichloro-1,2-phenylene diamine
    • EINECS 226-305-0
    • A23848
    • o-Phenylenediamine,5-dichloro-
    • 1,2-dichloro-4,5-phenylenediamine
    • UNII-2LUD2S3RUC
    • 4,5- Dichloro-1,2-phenylenediamine
    • 4,5-dichloro-1,2-phenylendiamine
    • NS00032769
    • 2LUD2S3RUC
    • 4,5-Dichlorobenzene-1,2-Diamine; 4,5-Dichloro-O-Phenylenediamine
    • SY031700
    • NSC 1577
    • 4,5-Dichlorophenylene diamine
    • D2307
    • 1,2-Benzenediamine, 4,5-dichloro-
    • NSC-1577
    • BCP11240
    • 1,2-Dichloro-4,5-diaminobenzene
    • 1,5-diaminobenzene
    • 4,5-dichloro-benzene-1,2-diamine
    • CCG-206428
    • MFCD00007723
    • o-Phenylenediamine, 4,5-dichloro-
    • DS-005138
    • 4,5-Dichloro-1,2-benzenediamine; 4,5-Dichloro-1,2-diaminobenzene; 4,5-Dichloro-1,2-phenylenediamine; 4,5-Dichloro-o-phenylenediamine; NSC 1577
    • DB-018741
    • 72595-98-3
    • 4,5-dichlorobenzene-1,2-diamine
    • MDL: MFCD00007723
    • Inchi: 1S/C6H6Cl2N2/c7-3-1-5(9)6(10)2-4(3)8/h1-2H,9-10H2
    • InChI Key: IWFHBRFJOHTIPU-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC(=C(C=1)N)N)Cl
    • BRN: 1072811

Computed Properties

  • Exact Mass: 175.99100
  • Monoisotopic Mass: 175.990804
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 52

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.4668 (rough estimate)
  • Melting Point: 158-164 °C (lit.)
  • Boiling Point: 346.3°C at 760 mmHg
  • Flash Point: 163.3 °C
  • Refractive Index: 1.6400 (estimate)
  • Water Partition Coefficient: Soluble in methanol and Dimethyl sulfoxide. Insoluble in water.
  • PSA: 52.04000
  • LogP: 3.32020
  • Solubility: Not determined

4,5-dichlorobenzene-1,2-diamine Security Information

4,5-dichlorobenzene-1,2-diamine Customs Data

  • HS CODE:2921590090
  • Customs Data:

    China Customs Code:

    2921590090

    Overview:

    2921590090. Other aromatic polyamines and derivatives and their salts. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921590090. other aromatic polyamines and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4,5-dichlorobenzene-1,2-diamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM118569-100g
4,5-Dichloro-o-phenylenediamine
5348-42-5 95+%
100g
$306 2021-06-17
Fluorochem
092649-5g
4,5-Dichloro-o-phenylenediamine
5348-42-5 95%
5g
£21.00 2022-03-01
Fluorochem
092649-10g
4,5-Dichloro-o-phenylenediamine
5348-42-5 95%
10g
£35.00 2022-03-01
Fluorochem
092649-25g
4,5-Dichloro-o-phenylenediamine
5348-42-5 95%
25g
£82.00 2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D111109-100g
4,5-dichlorobenzene-1,2-diamine
5348-42-5 98%
100g
¥1543.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D111109-1g
4,5-dichlorobenzene-1,2-diamine
5348-42-5 98%
1g
¥51.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D111109-25g
4,5-dichlorobenzene-1,2-diamine
5348-42-5 98%
25g
¥431.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D111109-5g
4,5-dichlorobenzene-1,2-diamine
5348-42-5 98%
5g
¥165.90 2023-09-03
Alichem
A013028232-250mg
4,5-Dichloro-1,2-benzenediamine
5348-42-5 97%
250mg
$680.00 2023-09-01
Alichem
A013028232-500mg
4,5-Dichloro-1,2-benzenediamine
5348-42-5 97%
500mg
$980.00 2023-09-01

4,5-dichlorobenzene-1,2-diamine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:5348-42-5)4,5-二氯邻苯二胺
Order Number:LE1631904
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:29
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:5348-42-5)4,5-Dichloro-1,2-benzenediamine
Order Number:sfd15911;1631904
Stock Status:in Stock
Quantity:200kg/Company Customization
Purity:99.9%/98%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:5348-42-5)4,5-二氯邻苯二胺
LE1631904
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:5348-42-5)4,5-Dichloro-1,2-benzenediamine
sfd15911;1631904
Purity:99.9%/98%
Quantity:200kg/Company Customization
Price ($):Inquiry/Inquiry
Email